Cas no 929979-07-7 (1H-Pyrrolo[3,4-d]pyrimidine-2,5-dione, 4-(3-fluorophenyl)-3,4,6,7-tetrahydro-6-(2-hydroxyethyl)-)

• Product Name: 1H-Pyrrolo[3,4-d]pyrimidine-2,5-dione, 4-(3-fluorophenyl)-3,4,6,7-tetrahydro-6-(2-hydroxyethyl)-
• CAS No: 929979-07-7
• MF: C₁₄H₁₄FN₃O₃
• MW: 291.277666568756
• CID: 5505740
• Update Time: 2025-07-01

1H-Pyrrolo[3,4-d]pyrimidine-2,5-dione, 4-(3-fluorophenyl)-3,4,6,7-tetrahydro-6-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,4-d]pyrimidine-2,5-dione, 4-(3-fluorophenyl)-3,4,6,7-tetrahydro-6-(2-hydroxyethyl)-

• Inchi： 1S/C14H14FN3O3/c15-9-3-1-2-8(6-9)12-11-10(16-14(21)17-12)7-18(4-5-19)13(11)20/h1-3,6,12,19H,4-5,7H2,(H2,16,17,21)
• InChI Key： UXAJKGPCLFXIMU-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=CC(F)=C2)C2C(=O)N(CCO)CC=2N1

Additional information on 1H-Pyrrolo[3,4-d]pyrimidine-2,5-dione, 4-(3-fluorophenyl)-3,4,6,7-tetrahydro-6-(2-hydroxyethyl)-

Comprehensive Overview of 1H-Pyrrolo[3,4-d]pyrimidine-2,5-dione, 4-(3-fluorophenyl)-3,4,6,7-tetrahydro-6-(2-hydroxyethyl)- (CAS No. 929979-07-7)

The compound 1H-Pyrrolo[3,4-d]pyrimidine-2,5-dione, 4-(3-fluorophenyl)-3,4,6,7-tetrahydro-6-(2-hydroxyethyl)- (CAS No. 929979-07-7) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its core structure combines a pyrrolopyrimidine scaffold with a fluorophenyl substitution, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting enzyme inhibition and modulating cellular pathways.

In recent years, the demand for novel heterocyclic compounds like 1H-Pyrrolo[3,4-d]pyrimidine-2,5-dione derivatives has surged due to their versatility in medicinal chemistry. The presence of a 3-fluorophenyl group enhances the molecule's binding affinity to biological targets, while the hydroxyethyl side chain improves solubility and pharmacokinetic properties. These features align with current trends in small-molecule drug design, where researchers prioritize compounds with balanced lipophilicity and bioavailability.

The synthesis of CAS No. 929979-07-7 involves multi-step organic reactions, often starting from readily available precursors such as pyrimidine and pyrrole derivatives. Key steps include fluorination and hydroxyethylation, which are optimized for yield and purity. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with industry standards. This rigorous process underscores its potential for scalable production in pharmaceutical manufacturing.

One of the most searched questions about 1H-Pyrrolo[3,4-d]pyrimidine-2,5-dione derivatives revolves around their biological activity. Preliminary studies suggest that this compound may interact with kinase enzymes, which are critical in signal transduction and disease progression. Its fluorophenyl moiety is particularly noteworthy, as fluorine atoms often enhance metabolic stability and target selectivity. These properties make it a subject of interest in cancer research and neurodegenerative disease studies.

From an SEO perspective, keywords such as "pyrrolopyrimidine synthesis," "fluorophenyl derivatives," and "hydroxyethyl side chain effects" are highly relevant to this compound. Researchers and industry professionals frequently search for these terms to explore its synthetic routes and applications. Additionally, the compound's CAS number (929979-07-7) is a critical identifier for procurement and regulatory compliance, making it a high-priority keyword in chemical databases.

Environmental and safety considerations are also integral to the discussion of 1H-Pyrrolo[3,4-d]pyrimidine-2,5-dione. While it is not classified as hazardous, proper handling protocols are recommended to minimize exposure. The compound's biodegradability and ecotoxicity profiles are under investigation, reflecting the growing emphasis on green chemistry in pharmaceutical development. These aspects resonate with today's focus on sustainable drug discovery.

In conclusion, 1H-Pyrrolo[3,4-d]pyrimidine-2,5-dione, 4-(3-fluorophenyl)-3,4,6,7-tetrahydro-6-(2-hydroxyethyl)- (CAS No. 929979-07-7) represents a compelling area of research in modern chemistry and pharmacology. Its structural complexity, combined with its potential therapeutic applications, positions it as a valuable candidate for further exploration. As the scientific community continues to uncover its mechanisms and benefits, this compound is likely to remain a focal point in drug development and molecular design.